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Compound of Interest

Compound Name: Trimag

Cat. No.: B1201283

Nickel powder is a flammable solid that may cause an allergic skin reaction, is suspected of
causing cancer, and can cause damage to organs through prolonged or repeated exposure.[1]
[2] Fine nickel dust is highly flammable and poses a dust explosion hazard.[1][3]

Occupational Exposure Limits for Nickel

The following table summarizes the occupational exposure limits for nickel and its compounds.
It is crucial to maintain workplace concentrations below these mandated levels.
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Exposure Limit
Regulatory Body Value Notes

Type

For nickel metal and
OSHA (PEL) 8-hour TWA 1 mg/m3 insoluble compounds.

[4]115]

NIOSH considers

nickel compounds to
NIOSH (REL) Up to 10-hour TWA 0.015 mg/m3 be potential

occupational

carcinogens.[4][5]

For elemental nickel
ACGIH (TLV) 8-hour TWA 1.5 mg/m3 (inhalable particulate
matter).[4]

CAL/OSHA (PEL) 8-hour TWA 0.5 mg/m3 For nickel metal.[4]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure during the handling of nickel powder.

» Respiratory Protection: A NIOSH-approved respirator is necessary when working with nickel
powder, especially where dust generation is likely.[6] For concentrations above 0.015 mg/m3,
the most protective respirators should be worn.[5]

» Skin Protection: Wear protective gloves and clothing to prevent skin contact.[1][7] Disposable
coveralls are recommended to avoid contamination of personal clothing.

o Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are
required.[7] A face shield may be necessary for operations with a high potential for dust
generation.

e Hand Protection: Handle with gloves that have been inspected prior to use.[7] Use proper
glove removal technique to avoid skin contact with the product.[7]
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Operational and Disposal Plans

Handling and Operational Protocol:

» Preparation: Before handling, ensure all safety precautions have been read and understood.
[2][7] The work area should be equipped with adequate ventilation and a designated space
for handling nickel powder.[1][2]

o Engineering Controls: Use local exhaust ventilation to control dust at the source.[1][2] All
electrical equipment should be explosion-proof.[1][2]

o Dispensing and Use: Avoid the formation of dust and aerosols.[2] Use non-sparking tools
and take measures to prevent the buildup of electrostatic charge.[2][7] Do not eat, drink, or
smoke in the handling area.[2][7]

o Cleaning: Clean up spills immediately using a wet-brushing method or an electrically
protected vacuum cleaner.[2] Avoid dry sweeping which can create dust clouds. Place
collected material in a suitable, closed container for disposal.[2]

e Hygiene: Wash hands thoroughly after handling and before breaks.[1][7] Contaminated work
clothing should not be allowed out of the workplace and should be washed before reuse.[2]

[7]
Disposal Plan:
o Waste Characterization: Nickel powder waste is considered hazardous.

o Containerization: Place waste nickel powder and contaminated materials (e.g., gloves,
wipes) into a clearly labeled, sealed container.

» Disposal Method: Contact a licensed professional waste disposal service.[2] Incineration in a
chemical incinerator with an afterburner and scrubber may be a suitable disposal method,
but extreme care must be taken due to its flammability.[2] Dispose of the material in
accordance with all applicable local, regional, national, and international regulations.[6]

Workflow for Safe Handling of Nickel Powder
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Caption: Workflow for the safe handling of Nickel Powder.
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Section 2: Personal Protective Equipment and
Handling for Trimagnesium Diphosphide ("Trimag")

Trimagnesium diphosphide is a yellow-to-green crystalline solid that reacts with water,
moisture in the air, and acids to produce phosphine, a highly toxic and flammable gas.[8][9]
This reaction poses a significant fire and explosion risk.[8][10]

Occupational Exposure Limits for Phosphine

As the primary hazard from Trimagnesium Diphosphide is the evolution of phosphine gas,
exposure limits for phosphine are critical.

Exposure Limit
Regulatory Body Value Notes

Type

Could cause
irreversible or other
] Acute Exposure serious, long-lasting
AEGL-2 (10-30 min) o 2 ppm
Guideline Level adverse health effects
or an impaired ability

to escape.[11]

Could cause life-
] Acute Exposure )
AEGL-3 (10-30 min) 3.6 ppm threatening health

Guideline Level
effects or death.[11]

AEGL: Acute Exposure Guideline Levels are intended to describe the risk to humans resulting
from once-in-a-lifetime, or rare, exposure to airborne chemicals.

Personal Protective Equipment (PPE)

Due to the high toxicity of phosphine gas, stringent PPE is required.

» Respiratory Protection: A gas-tight chemical protection suit including a self-contained
breathing apparatus (SCBA) is necessary, especially in case of a spill or when airborne
concentrations are unknown.[10]
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o Skin Protection: Protective gloves are required.[10] Contaminated clothing should be
removed immediately.[10] Do not take work clothes home.[8]

e Eye and Face Protection: Safety goggles are mandatory to protect against dust particles.[10]

e Hand Protection: Wear appropriate chemical-resistant gloves.

Operational and Disposal Plans

Handling and Operational Protocol:

o Preparation: Work in a well-ventilated, dry area. Prevent the dispersion of dust. Ensure there
IS no contact with water or moisture.[10]

e Engineering Controls: Handle in a chemical fume hood.[12] All sources of ignition, such as
open flames and sparks, must be eliminated.[8][10]

» Dispensing and Use: Do not eat, drink, or smoke during work.[8][10] Avoid direct physical
contact with the chemical.[12]

o Spill Response: In case of a spill, evacuate the danger area and consult an expert.[8][10] Do
not use water or foam for cleanup.[11] Sweep the spilled substance into a covered, sealable
container.[10]

e Hygiene: Wash hands before eating.[8][10]
Disposal Plan:

o Waste Characterization: Spilled or partially reacted Trimagnesium Diphosphide is
considered a hazardous waste.[13]

o Containerization: Place waste material in a sealed, polyethylene-lined drum.[8][10]

o Disposal Method: Store and dispose of according to local regulations.[10] Incompletely
exposed product requires special care, such as wet or dry deactivation.[13] Properly and
completely exposed residual dust may be safe for disposal in a sanitary landfill, but local
regulations must be followed.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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